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Compound of Interest

Compound Name: J-104129

cat. No.: B1139122

Technical Support Center: J-104129 Fumarate

This guide provides researchers, scientists, and drug development professionals with best
practices for the long-term storage and handling of J-104129 fumarate, a potent and selective
M3 muscarinic receptor antagonist. It also includes troubleshooting for common issues
encountered during experimentation.

Frequently Asked Questions (FAQS)
Q1: What is J-104129 fumarate and what is its primary mechanism of action?

J-104129 fumarate is a potent M3 muscarinic receptor antagonist. It exhibits high selectivity for
the M3 receptor over M1 and M2 receptors. Its mechanism of action involves binding to M3
receptors and inhibiting acetylcholine-induced effects, such as bronchoconstriction.

Q2: What are the recommended long-term storage conditions for solid J-104129 fumarate?

For long-term stability, solid J-104129 fumarate should be stored at +4°C. It is also advisable to
protect it from light and moisture by storing it in a tightly sealed, opaque container, potentially
within a desiccator.[1]

Q3: How should | prepare and store stock solutions of J-104129 fumarate?

The recommended solvent for preparing stock solutions is high-purity, anhydrous Dimethyl
Sulfoxide (DMSO).[1] For long-term storage, stock solutions should be aliquoted into single-use
volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C.[1][2][3]
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Q4: What is the solubility of J-104129 fumarate?

The solubility of J-104129 fumarate is as follows:

e In DMSO: <50.06 mg/mL][4]

e In ethanol: <25.03 mg/mL][4]

Q5: Can the type of storage container affect the stability of J-104129 fumarate solutions?

Yes, the choice of storage container can impact the stability of the compound.[2] For long-term
storage, it is best to use amber glass vials or polypropylene tubes that are known to be inert to
minimize the risk of the compound adhering to the container surface or contaminants leaching
into the solution.[2]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Precipitation in frozen stock

solution upon thawing.

The compound's solubility limit
may have been exceeded at
lower temperatures, or the
solvent was not suitable for

cryogenic storage.[2]

Thaw the solution slowly at
room temperature and vortex
gently to ensure it is fully
dissolved before use. Consider
storing at a slightly lower

concentration for future use.[2]

[3]

Inconsistent experimental
results or loss of biological

activity.

The compound may have
degraded during storage or
handling. This can be due to
repeated freeze-thaw cycles,

exposure to light, or oxidation.

[2][5]

Perform an analytical check,
such as HPLC, to confirm the
purity and concentration of
your stock solution.[3] Prepare
fresh working solutions for
each experiment and avoid
storing them for extended

periods in aqueous buffers.[1]

A color change is observed in

the stock or working solution.

This often indicates chemical
degradation or oxidation of the
compound, which can be
triggered by exposure to light

or air.[2]

Discard the solution and
prepare a fresh one from a
solid stock. When preparing
new solutions, consider
purging the headspace of the
storage vial with an inert gas
like argon or nitrogen before

sealing.[2]

The vehicle control (e.g.,
DMSO) is showing a biological
effect.

The final concentration of the
solvent in the assay may be

too high.

Ensure the final concentration
of DMSO is kept low, typically
below 0.5%, and ideally below
0.1%. All experimental wells,
including untreated controls,
should contain the same final

concentration of the vehicle.[5]

Quantitative Data Summary
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Property Value Reference
Molecular Weight 500.63 g/mol

Formula C24H36N202.C4H404

CAS Number 257603-40-0

Purity >98% (HPLC)

Ki (human M3 receptor) 4.2 nM

Ki (human M1 receptor) 19 nM

Ki (human M2 receptor) 490 nM

Solubility in DMSO <50.06 mg/mL (100 mM)

Solubility in Ethanol <25.03 mg/mL (50 mM)

Experimental Protocols
Detailed Methodology: Preparing Stock and Working
Solutions

This protocol outlines the steps for preparing J-104129 fumarate solutions for use in cell-based
or biochemical assays.

» Equilibration: Allow the vial of solid J-104129 fumarate to reach room temperature before
opening. This prevents moisture from condensing on the solid compound.[1]

e Stock Solution Preparation:

o Using aseptic techniques, add the appropriate volume of anhydrous DMSO to the vial to
achieve the desired stock concentration (e.g., 10 mM).

o Ensure complete dissolution by vortexing the vial. If necessary, brief sonication in a water
bath can be used to aid dissolution.[1]

¢ Aliquoting: Dispense the stock solution into smaller, single-use, light-protected vials (e.g.,
amber polypropylene tubes). This is crucial to avoid the degradation that can be caused by
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repeated freeze-thaw cycles.[1][3]

o Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
solvent, and the date of preparation. Store these aliquots at -20°C or -80°C for long-term

use.[1]
e Working Solution Preparation:
o On the day of the experiment, thaw a single aliquot of the stock solution.

o Dilute the stock solution to the final working concentration using the appropriate aqueous

buffer or cell culture medium.

o Itis critical to prepare working solutions fresh for each experiment and not to store them
for extended periods.[1]

Visualizations
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Caption: Workflow for J-104129 storage, preparation, and use.
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Caption: Logic diagram for troubleshooting inconsistent results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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